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Abstract
(-)-Isolariciresinol 9'-O-glucoside is a naturally occurring lignan glycoside with the confirmed

CAS number 143236-04-8[1][2][3][4][5]. This document serves as a comprehensive technical

resource, consolidating the available chemical and physical data. While its counterpart, (+)-

Isolariciresinol 9'-O-glucoside (CAS: 63358-12-3)[6][7][8][9][10], is more frequently cited in

commercial listings, this guide focuses on the specific (-) stereoisomer. Despite general

attributions of antioxidant, anti-inflammatory, and anticancer properties to this class of

compounds, detailed experimental data, specific biological activities quantified through in-vitro

or in-vivo studies, and elucidated signaling pathways for (-)-Isolariciresinol 9'-O-glucoside
are not extensively documented in currently available scientific literature. This guide presents

the foundational chemical information and highlights the significant opportunities for future

research into the pharmacological potential of this specific stereoisomer.

Chemical and Physical Properties
The fundamental properties of (-)-Isolariciresinol 9'-O-glucoside are summarized below. It is

important to note that while the molecular formula and weight are consistent across

stereoisomers, other properties may vary.
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Property Value Source

CAS Number 143236-04-8 [1][11][2][3][4][5]

Molecular Formula C₂₆H₃₄O₁₁ [1][11]

Molecular Weight 522.54 g/mol [1][11]

Appearance Powder [11][5]

Purity
≥97.0% - ≥98% (as

commercially available)
[2][5]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[5]

Storage

Store protected from air and

light, refrigerated or frozen (2-8

°C)

[5]

Stereochemistry and Structural Information
(-)-Isolariciresinol 9'-O-glucoside is a stereoisomer of the more commercially referenced (+)-

Isolariciresinol 9'-O-glucoside. The structural distinction is crucial in pharmacology as different

stereoisomers can exhibit varied biological activities and metabolic fates.

Synonyms: (-)-Isolariciresinol 3a-O-β-D-glucopyranoside[1][11][2][4]

InChI Key: AHYOMNWKYGMYMB-PBJGOBETSA-N[1]

SMILES: C(O[C@@H]1O--INVALID-LINK----INVALID-LINK----INVALID-LINK--[C@H]1O)

[C@H]2--INVALID-LINK--C4=CC(OC)=C(O)C=C4[1]

Experimental Protocols
A thorough review of scientific literature did not yield detailed, reproducible experimental

protocols specifically for the biological evaluation of (-)-Isolariciresinol 9'-O-glucoside.

However, based on the general understanding of lignan glycosides, the following represents a

logical workflow for future investigation.
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Figure 1. Proposed experimental workflow for investigating the bioactivity of (-)-
Isolariciresinol 9'-O-glucoside.

Potential Signaling Pathways
While specific signaling pathways modulated by (-)-Isolariciresinol 9'-O-glucoside have not

been experimentally determined, related lignans have been shown to influence pathways

associated with inflammation and oxidative stress. Future research could explore the impact of

this compound on pathways such as the PI3K/Akt signaling pathway, which is implicated in cell

survival and proliferation. Lignans from Patrinia scabiosaefolia have been shown to improve

insulin resistance by activating this pathway[12].
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Figure 2. Hypothesized interaction of (-)-Isolariciresinol 9'-O-glucoside with the PI3K/Akt
signaling pathway.

Conclusion and Future Directions
(-)-Isolariciresinol 9'-O-glucoside (CAS: 143236-04-8) is a distinct chemical entity from its (+)

stereoisomer. While its chemical properties are being established, a significant gap exists in the

scientific literature regarding its biological activity and mechanism of action. The information

presented in this guide provides a foundation for researchers and drug development

professionals to embark on a more detailed investigation of this compound. Future studies

should focus on comprehensive in vitro and in vivo evaluations to quantify its potential

therapeutic effects and to elucidate the specific signaling pathways it modulates. Such research

is critical to unlocking the potential of (-)-Isolariciresinol 9'-O-glucoside as a novel

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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